
Solubility Profile of Potassium Iodide in
Aqueous and Organic Solvents: A Technical

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium Iodide

Cat. No.: B001204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium iodide
(KI) in both aqueous and various organic solvents. The information is intended to support

research, development, and formulation activities where potassium iodide is a key

component. This document presents quantitative solubility data in structured tables, details

common experimental protocols for solubility determination, and includes a visual

representation of the experimental workflow.

Quantitative Solubility Data
The solubility of potassium iodide exhibits significant variation depending on the solvent and

the temperature. The following tables summarize the available quantitative data to facilitate

comparison.

Table 1: Solubility of Potassium Iodide in Aqueous
Solution at Various Temperatures
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Temperature (°C) Solubility ( g/100 g H₂O)

0 128

20 140

25 148

60 176

100 206

Table 2: Solubility of Potassium Iodide in Various
Organic Solvents

Solvent Temperature (°C)
Solubility ( g/100 g
Solvent)

Methanol 25 12.5

Ethanol (absolute) 25 1.88

Acetone 25 1.31

Glycerol 25 40.0

Ethylene Glycol 25 ~40.0

1-Propanol 25 0.43

2-Propanol 25 0.177

1-Butanol 25 0.201

2-Butanol 25 0.0582

Acetonitrile 25 2.04

Dimethylformamide 25 25.0

γ-Butyrolactone 25 12.5

Experimental Protocols for Solubility Determination
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The determination of solubility is a critical experimental procedure in chemical and

pharmaceutical sciences. The gravimetric method is a widely used and reliable technique for

determining the solubility of a solid in a liquid.

Principle of the Gravimetric Method
The gravimetric method involves preparing a saturated solution of the substance of interest at a

specific temperature. A known volume or mass of the saturated solution is then carefully

evaporated to dryness, and the mass of the remaining solute is determined. From these

measurements, the solubility can be calculated and expressed in various units, such as grams

of solute per 100 grams of solvent.

Apparatus and Materials
Analytical balance (accurate to ±0.0001 g)

Constant temperature bath or incubator

Beakers or flasks with stoppers

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters, vacuum filtration)

Volumetric flasks and pipettes

Drying oven

Desiccator

Potassium iodide (analytical grade)

Solvent of interest (high purity)

Experimental Procedure
Preparation of a Saturated Solution:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b001204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add an excess amount of potassium iodide to a known volume of the solvent in a beaker

or flask. The presence of undissolved solid is essential to ensure saturation.

Place the beaker or flask in a constant temperature bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a sufficient period to allow the

system to reach equilibrium. The time required to reach equilibrium can vary depending on

the solvent and temperature and may range from several hours to a full day.

Separation of the Saturated Solution:

Once equilibrium is reached, cease stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-heated or pre-cooled pipette to maintain the experimental temperature.

Filter the collected solution to remove any remaining solid particles. Syringe filters are

often suitable for this purpose.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer a precise volume of the filtered saturated solution into the weighed evaporating

dish.

Weigh the evaporating dish containing the solution to determine the mass of the solution.

Carefully evaporate the solvent in a drying oven set at a temperature that will not cause

decomposition of the potassium iodide.

Once the solvent is fully evaporated, place the evaporating dish in a desiccator to cool to

room temperature.

Weigh the evaporating dish with the dry potassium iodide residue.

Repeat the drying and weighing steps until a constant mass is obtained.
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Calculation of Solubility:

Calculate the mass of the dissolved potassium iodide by subtracting the initial mass of

the evaporating dish from the final constant mass.

Calculate the mass of the solvent by subtracting the mass of the dissolved potassium
iodide from the total mass of the solution.

Express the solubility in the desired units, typically as grams of potassium iodide per 100

grams of solvent.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

the solubility of a compound like potassium iodide.
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Caption: Workflow for determining the solubility of a solid compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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